Cas no 1904307-19-2 (2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-ylacetamide)

• Product Name: 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-ylacetamide
• CAS No: 1904307-19-2
• MF: C₁₉H₂₄N₆O₂
• MW: 368.432863235474
• CID: 6028844
• PubChem ID: 92128358
• Update Time: 2025-07-03

2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-ylacetamide
• AKOS025389720
• 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide
• 2-(6-oxopyridazin-1(6H)-yl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)acetamide
• 2-(6-oxopyridazin-1-yl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide
• 1904307-19-2
• F6523-4649

• Inchi： 1S/C19H24N6O2/c26-18(13-25-19(27)6-3-9-20-25)21-15-7-10-24(11-8-15)17-12-14-4-1-2-5-16(14)22-23-17/h3,6,9,12,15H,1-2,4-5,7-8,10-11,13H2,(H,21,26)
• InChI Key： MXKXJFWHKREMJV-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC=N1)=O)NC1CCN(C2=CC3=C(CCCC3)N=N2)CC1

Computed Properties

• Exact Mass: 368.19607403g/mol
• Monoisotopic Mass: 368.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.8Ų

Additional information on 2-(6-oxo-1,6-dihydropyridazin-1-yl)-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-ylacetamide

Chemical Compound CAS No. 1904307-19-2: 2-(6-Oxo-1,6-dihydropyridazin-1-yl)-N-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-ylacetamide

The compound with CAS No. 1904307-19-2, named 2-(6-Oxo-1,6-dihydropyridazin-1-yl)-N-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-ylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a dihydropyridazine moiety and a tetrahydrocinnoline fragment. The integration of these structural elements contributes to its unique chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of dihydropyridazine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that such compounds can act as inhibitors of specific kinases involved in cancer progression. The presence of the tetrahydrocinnoline group further enhances the molecule's bioavailability and selectivity, making it a promising candidate for therapeutic interventions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the dihydropyridazine ring through a cyclization reaction and the subsequent coupling with the tetrahydrocinnoline fragment. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the yield and purity of the final product.

In terms of applications, this compound has shown potential in several areas. Preclinical studies suggest that it may exhibit anti-inflammatory and anti-cancer properties. A study conducted at the University of California demonstrated that this compound can inhibit the activity of COX enzymes, which are key players in inflammation-related diseases. Furthermore, its ability to target specific oncogenic pathways makes it a valuable tool in anticancer drug discovery.

Another notable aspect of this compound is its role in material science. Researchers at MIT have explored its use as a building block for constructing advanced materials with tailored electronic properties. The dihydropyridazine moiety contributes to its conjugated system, enabling applications in organic electronics and optoelectronics.

From an environmental perspective, the synthesis and application of this compound adhere to green chemistry principles. Efforts are being made to minimize waste generation and reduce energy consumption during its production process. This aligns with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, CAS No. 1904307-19-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.